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Compound of Interest

Compound Name: N-Nitrosoephedrine

Cat. No.: B097376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of N-
Nitrosoephedrine. The information is curated for researchers, scientists, and professionals in

drug development, with a focus on quantitative data, experimental methodologies, and

biological context.

Chemical and Physical Properties
N-Nitrosoephedrine is an N-nitroso derivative of ephedrine. It is classified as a probable

human carcinogen, a characteristic shared by many N-nitroso compounds.[1] Below is a

summary of its key chemical and physical properties.
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Property Value Reference

Molecular Formula C₁₀H₁₄N₂O₂ [2]

Molecular Weight 194.23 g/mol [2]

IUPAC Name
N-(1-hydroxy-1-phenylpropan-

2-yl)-N-methylnitrous amide
[2]

CAS Number 17608-59-2 [2]

Melting Point 89.7 °C

Boiling Point (estimated) 330.68 °C

Density (estimated) 1.144 g/cm³

Solubility
Slightly soluble in Chloroform

and Dichloromethane

Appearance Pale yellow oil

Spectroscopic Properties
Spectroscopic analysis is crucial for the identification and characterization of N-
Nitrosoephedrine. While a complete, published spectrum with detailed peak assignments for

N-Nitrosoephedrine is not readily available, the following information, based on the analysis of

N-nitrosamines and the functional groups present in the molecule, can be used for its

characterization.

Mass Spectrometry
Mass spectrometry of N-nitrosamines is characterized by specific fragmentation patterns. A

common fragmentation pathway for N-Nitrosoephedrine involves the loss of a nitroso radical

(•NO), resulting in a fragment with a mass-to-charge ratio (m/z) difference of 30 Da from the

molecular ion.[1] Another observed fragmentation is the loss of a hydroxyl radical (•OH),

leading to a peak at M-17.[1] In a high-resolution mass spectrometry study, N-
Nitrosoephedrine was identified with a measured m/z of 195.1131.[1]
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Fragmentation m/z

[M+H]⁺ 195.1131

[M-NO]⁺ 165.11

[M-OH]⁺ 178.11

Nuclear Magnetic Resonance (NMR) Spectroscopy
Asymmetrical N-nitrosamines, like N-Nitrosoephedrine, can exist as a mixture of E/Z isomers

due to the restricted rotation around the N-N bond, which can result in two sets of signals in

NMR spectra.[3] The chemical shifts are influenced by the anisotropic effect of the nitroso

group.

¹H NMR (Predicted Chemical Shifts)

Proton Chemical Shift (ppm) Multiplicity

Aromatic C-H 7.2 - 7.4 Multiplet

CH-OH ~5.0 Doublet

CH-N ~4.0 - 4.5 Multiplet

N-CH₃ (Z-isomer) ~3.8 Singlet

N-CH₃ (E-isomer) ~3.0 Singlet

C-CH₃ ~1.1 Doublet

OH Variable Broad Singlet

¹³C NMR (Predicted Chemical Shifts)
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Carbon Chemical Shift (ppm)

Aromatic C 125 - 145

C=O (in potential degradation products) Not directly applicable

CH-OH ~70 - 80

CH-N ~55 - 65

N-CH₃ (Z-isomer) ~40

N-CH₃ (E-isomer) ~33

C-CH₃ ~15

Infrared (IR) Spectroscopy
The IR spectrum of N-Nitrosoephedrine would show characteristic absorption bands for its

functional groups.

Functional Group Wavenumber (cm⁻¹) Intensity

O-H (alcohol) 3200-3600 Strong, Broad

C-H (aromatic) 3000-3100 Medium

C-H (aliphatic) 2850-3000 Medium

C=C (aromatic) 1450-1600 Medium

N=O (nitroso) 1400-1450 Strong

C-O (alcohol) 1000-1260 Strong

C-N (amine) 1020-1250 Medium

Ultraviolet-Visible (UV-Vis) Spectroscopy
N-nitrosamines typically exhibit two absorption bands in their UV-Vis spectra. One is a high-

intensity band around 230-235 nm (π→π* transition) and a lower intensity band around 330-

370 nm (n→π* transition).[4]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N-Nitrosoephedrine are

provided below.

Synthesis of N-Nitrosoephedrine
N-Nitrosoephedrine can be synthesized by the nitrosation of ephedrine. The reaction is

typically carried out in an acidic medium.

Materials:

Ephedrine hydrochloride

Sodium nitrite

Hydrochloric acid (HCl)

Distilled water

Dichloromethane

Anhydrous sodium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Procedure:

Dissolve a known amount of ephedrine hydrochloride in distilled water in a round-bottom

flask.

Cool the solution in an ice bath with continuous stirring.

Slowly add a concentrated solution of sodium nitrite in distilled water to the ephedrine

solution.
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Adjust the pH of the reaction mixture to ~2-3 by the dropwise addition of HCl. The optimal pH

for the formation of N-Nitrosoephedrine is in this range.

Continue stirring the reaction mixture in the ice bath for 1-2 hours.

After the reaction is complete, extract the product with dichloromethane (3 x 50 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the solution using a rotary evaporator to

obtain N-Nitrosoephedrine as a pale yellow oil.

Analytical Methods
GC-MS is a common technique for the analysis of N-nitrosamines.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Triple Quadrupole).

Capillary column suitable for the separation of semi-volatile compounds (e.g., Rxi-5ms).

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 1 minute, then ramp to 280 °C at 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Injection Mode: Splitless.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C
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Quadrupole Temperature: 150 °C

Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted analysis or full scan for

qualitative analysis.

LC-MS/MS provides high sensitivity and selectivity for the quantification of N-nitrosamines.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) coupled with a tandem mass

spectrometer.

Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

LC Conditions:

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol.

Gradient: Start with 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, then

return to initial conditions and equilibrate for 3 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40 °C.

MS/MS Conditions:

Ion Source: Electrospray Ionization (ESI) in positive mode.

Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 350 °C

Collision Gas: Argon.
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MRM Transitions: Monitor the transition of the precursor ion (m/z 195.1) to characteristic

product ions.

Biological Context and Signaling Pathways
N-nitroso compounds are known for their carcinogenic properties, which are mediated through

their metabolic activation into reactive electrophilic species that can damage DNA.

Carcinogenic Mechanism
The primary mechanism of carcinogenicity for N-Nitrosoephedrine is believed to involve

metabolic activation by cytochrome P450 (CYP) enzymes in the liver.[5][6] This process leads

to the formation of an unstable α-hydroxy derivative, which then spontaneously decomposes to

form an electrophilic diazonium ion. This reactive intermediate can then alkylate nucleophilic

sites on DNA bases, forming DNA adducts.[1][7] If these DNA adducts are not repaired by

cellular DNA repair mechanisms, they can lead to mutations during DNA replication, which can

initiate the process of carcinogenesis.

Metabolic Activation Cellular Damage

N-Nitrosoephedrine Alpha-hydroxy N-NitrosoephedrineCytochrome P450 Diazonium Ion

Spontaneous
Decomposition DNAAlkylation DNA Adducts Mutation

Faulty DNA
Replication/Repair Cancer
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Caption: Metabolic activation of N-Nitrosoephedrine leading to DNA damage.

Experimental Workflow for In Vitro Metabolism Studies
To investigate the metabolism of N-Nitrosoephedrine, an in vitro experimental workflow using

liver microsomes can be employed.
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Caption: Workflow for studying the in vitro metabolism of N-Nitrosoephedrine.

Potential Signaling Pathway Involvement
While specific signaling pathways directly modulated by N-Nitrosoephedrine have not been

extensively studied, research on other N-nitroso compounds suggests potential interactions

with key cancer-related pathways such as the Notch and Epidermal Growth Factor Receptor
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(EGFR) signaling pathways. The formation of DNA adducts and subsequent genomic instability

can lead to the aberrant activation or inhibition of these pathways, promoting cell proliferation,

survival, and tumorigenesis.
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Caption: Potential impact of N-Nitrosoephedrine on cancer-related signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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